Cas no 727421-75-2 (3,4-(Ethylenedioxy)-2'-iodobenzophenone)

• Product Name: 3,4-(Ethylenedioxy)-2'-iodobenzophenone
• CAS No: 727421-75-2
• MF: C₁₅H₁₁IO₃
• MW: 366.150516748428
• MDL: MFCD05859196
• CID: 869201
• PubChem ID: 1519946
• Update Time: 2025-07-25

3,4-(Ethylenedioxy)-2'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-benzodioxin-6-yl(2-iodophenyl)methanone
• methanone, (2,3-dihydro-1,4-benzodioxin-6-yl)(2-iodophenyl)-
• 2,3-dihydro-1,4-benzodioxin-6-yl-(2-iodophenyl)methanone
• 3,4-(Ethylenedioxy)-2'-iodobenzophenone
• 727421-75-2
• CS-0326529
• MFCD05859196
• DTXSID10364069
• SR-01000305244
• AKOS005408611
• SR-01000305244-1
• (2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)(2-iodophenyl)methanone
• CEB42175

• MDL： MFCD05859196
• Inchi： 1S/C15H11IO3/c16-12-4-2-1-3-11(12)15(17)10-5-6-13-14(9-10)19-8-7-18-13/h1-6,9H,7-8H2
• InChI Key： RUMSQQQAZXXPJT-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 365.97529g/mol
• Monoisotopic Mass: 365.97529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-(Ethylenedioxy)-2'-iodobenzophenone

Recent Advances in the Study of 3,4-(Ethylenedioxy)-2'-iodobenzophenone (CAS: 727421-75-2) in Chemical Biology and Pharmaceutical Research

3,4-(Ethylenedioxy)-2'-iodobenzophenone (CAS: 727421-75-2) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique ethylenedioxy and iodobenzophenone functional groups, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. Recent studies have focused on its synthesis, molecular interactions, and biological activities, shedding light on its promising role in medicinal chemistry.

The synthesis of 3,4-(Ethylenedioxy)-2'-iodobenzophenone has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the iodine moiety. The compound's structural integrity was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its suitability for further biological evaluations.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of protein-protein interactions (PPIs). A 2024 study in Chemical Biology & Drug Design demonstrated that 3,4-(Ethylenedioxy)-2'-iodobenzophenone exhibits selective binding affinity for certain kinase domains, suggesting its utility in targeting signaling pathways implicated in cancer and inflammatory diseases. Molecular docking simulations revealed that the iodine atom plays a critical role in stabilizing interactions with hydrophobic pockets of target proteins, thereby enhancing binding specificity.

Furthermore, the compound's pharmacokinetic properties have been evaluated in preclinical models. A recent report in European Journal of Pharmaceutical Sciences (2024) indicated that 3,4-(Ethylenedioxy)-2'-iodobenzophenone displays favorable metabolic stability and moderate bioavailability when administered orally. These findings underscore its potential as a lead compound for further optimization in drug development programs.

Despite these advancements, challenges remain in translating the compound's in vitro activity into clinical applications. Issues such as solubility and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research aims to explore derivatives of 3,4-(Ethylenedioxy)-2'-iodobenzophenone to improve its drug-like properties while retaining its biological efficacy.

In conclusion, 3,4-(Ethylenedioxy)-2'-iodobenzophenone (CAS: 727421-75-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action in greater detail and advancing its development toward clinical trials.